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Compound of Interest

Compound Name: 30-Oxolupeol

Cat. No.: B1162528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 30-Oxolupeol, more commonly known

as Betulinaldehyde or Betulinic Aldehyde. It is a naturally occurring pentacyclic triterpenoid that

has garnered significant interest in the scientific community for its diverse biological activities,

including potent anti-cancer and anti-inflammatory properties. This document consolidates key

information on its synonyms, chemical identifiers, and biological activities, and provides

detailed experimental protocols and pathway diagrams to support further research and

development.

Chemical Identity and Synonyms
The compound initially specified as 30-Oxolupeol is most frequently referred to in scientific

literature as Betulinaldehyde or Betulinic Aldehyde. While "30-Oxolupeol" is a valid chemical

descriptor, its usage is less common.

There is a discrepancy in the CAS Registry Number associated with these names. The CAS

number 64181-07-3 is listed for 30-Oxolupeol[1][2][3]. However, the more extensively

documented compound, Betulinaldehyde, is consistently associated with the CAS number

13159-28-9[4][5][6][7]. Given the prevalence of research and data linked to Betulinaldehyde

and the 13159-28-9 CAS number, this guide will primarily focus on this identity, while

acknowledging 30-Oxolupeol as a synonym.
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Identifier Value

Primary Name Betulinaldehyde

Synonyms

30-Oxolupeol, Betulinic aldehyde, Betunal,

Betulinal, 3β-hydroxy-lup-20(29)-en-28-al, NSC

250423[6]

Primary CAS No. 13159-28-9[4][5][6][7]

Alternative CAS No. 64181-07-3[1][2][3]

Molecular Formula C30H48O2[4]

Molecular Weight 440.7 g/mol [4]

Biological Activity and Quantitative Data
Betulinaldehyde exhibits a range of biological activities, with its anti-cancer and anti-

inflammatory effects being the most extensively studied.

Anti-Cancer Activity
Betulinaldehyde has demonstrated significant cytotoxic and anti-proliferative effects against

various cancer cell lines. It has been shown to inhibit cell viability, proliferation, and migration in

a dose-dependent manner[8][9].

Table 1: In Vitro Anti-Cancer Activity of Betulinaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.abcam.com/en-us/technical-resources/protocols/wound-healing-assay
https://www.abcam.com/en-us/knowledge-center/cell-biology/cck8-assay
https://www.abcam.com/en-us/technical-resources/protocols/western-blot
https://www.abcam.com/en-us/technical-resources/protocols/wound-healing-assay
https://www.protocols.io/view/principles-techniques-and-precautions-in-transwell-5qpvo3wn9v4o/v1
https://www.corning.com/asean/en/products/life-sciences/resources/stories/at-the-bench/corning-transwell-migration-assay-ultimate-guide-from-setup-to-analysis.html
https://www.thermofisher.com/us/en/home/references/protocols/cell-and-tissue-analysis/protocols/click-it-edu-imaging-protocol.html
https://www.interchim.fr/ft/M/MM982A.pdf
https://www.abcam.com/en-us/knowledge-center/cell-biology/cck8-assay
https://www.abcam.com/en-us/knowledge-center/cell-biology/cck8-assay
https://www.medchemexpress.com/literature/detailed-protocol-for-cck-8-assay.html
https://vectorlabs.com/app/uploads/2025/06/EdU-flow-cytometry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Line Cancer Type Effect
IC50 /
Concentration

Reference

A549 Lung Cancer

Inhibition of

viability,

proliferation, and

migration

20, 40, 80 µM [8][9][10]

Leukemia Leukemia Growth inhibition
IC50 = 1.1-4.9

µM
[6]

Melanoma Melanoma Growth inhibition
IC50 = 9.6-10.6

µM
[6]

Neuroblastoma Neuroblastoma Growth inhibition
IC50 = 7.5-8.8

µM
[6]

MV-4-11

Biphenotypic B

myelomonocytic

leukaemia

Antiproliferative

activity
- [11]

Anti-Inflammatory and Other Activities
Betulinaldehyde and its parent compound, Betulin, have been shown to possess anti-

inflammatory properties[12][13]. This activity is, in part, mediated through the modulation of

inflammatory signaling pathways.

Table 2: Other Biological Activities of Betulinaldehyde
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Activity
Target/Organis
m

Effect MIC / IC50 Reference

Anti-malarial
Plasmodium

falciparum
Active IC50 = 6.5 µg/ml [6]

Anti-

mycobacterial

Mycobacterium

tuberculosis
Active MIC = 25 µg/ml [6]

Anti-bacterial

Methicillin-

resistant

Staphylococcus

aureus (MRSA)

Active
MICs = 128-512

µg/ml
[6]

Anti-bacterial

Methicillin-

sensitive

Staphylococcus

aureus (MSSA)

Active
MICs = 8-512

µg/ml
[6]

Anti-viral

Dengue virus

NS5 RNA-

dependent RNA

polymerase

Inhibition IC50 = 6.1 µM [6]

Anti-viral
Dengue virus

type 2

Inhibition of

replication

20% and 55%

inhibition at 5

and 10 µg/ml,

respectively

[6]

Signaling Pathways
Betulinaldehyde exerts its biological effects by modulating several key intracellular signaling

pathways.

Anti-Cancer Signaling Pathways
In cancer cells, Betulinaldehyde has been shown to inhibit pro-survival and proliferative

signaling pathways, including the Akt, MAPK, and STAT3 pathways[8][9][10]. It also induces

autophagy, which contributes to its anti-tumor effects[8][9].
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Figure 1: Betulinaldehyde's inhibitory effects on key cancer signaling pathways.
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Betulinaldehyde has also been found to inhibit vascular remodeling by targeting the

PLCγ1/Ca2+/MMP9 pathway[10][14].

Betulinaldehyde PLCγ1 Ca²⁺ MMP9 Vascular Remodeling

Click to download full resolution via product page

Figure 2: Betulinaldehyde's inhibition of the PLCγ1/Ca2+/MMP9 pathway.

Experimental Protocols
This section provides detailed methodologies for key experiments commonly used to assess

the biological activity of Betulinaldehyde.

Cell Viability Assay (CCK-8)
The Cell Counting Kit-8 (CCK-8) assay is a colorimetric assay used to determine the number of

viable cells in cell proliferation and cytotoxicity assays.

Materials:

96-well cell culture plate

Cells of interest

Complete culture medium

Betulinaldehyde (or other test compound)

CCK-8 solution

Microplate reader

Protocol:

Seed cells in a 96-well plate at a density of 5x10³ cells/well in 100 µL of complete culture

medium[8].
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Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

Treat the cells with various concentrations of Betulinaldehyde and incubate for the desired

period (e.g., 24, 48, or 72 hours).

Add 10 µL of CCK-8 solution to each well[8].

Incubate the plate for 1-4 hours at 37°C.

Measure the absorbance at 450 nm using a microplate reader[8].

Calculate cell viability as a percentage of the control (untreated) cells.

Cell Migration Assay (Wound Healing/Scratch Assay)
This assay is used to study cell migration in vitro.

Materials:

6-well or 12-well cell culture plate

Cells of interest that form a monolayer

Complete culture medium

Sterile 200 µL pipette tip or a specialized scratch tool

Microscope with a camera

Protocol:

Seed cells in a culture plate and grow them to form a confluent monolayer.

Create a "scratch" or "wound" in the monolayer using a sterile pipette tip.

Gently wash the wells with PBS to remove detached cells.

Replace the medium with fresh medium containing the desired concentration of

Betulinaldehyde.
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Capture images of the scratch at time 0 and at regular intervals (e.g., every 6, 12, or 24

hours).

Measure the width of the scratch at different time points to quantify cell migration.

Protein Expression Analysis (Western Blot)
Western blotting is used to detect specific proteins in a sample.

Materials:

Cells treated with Betulinaldehyde

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Protein assay kit (e.g., BCA assay)

SDS-PAGE gels and electrophoresis apparatus

Transfer apparatus and membranes (PVDF or nitrocellulose)

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., against p-Akt, Akt, p-MAPK, MAPK, p-STAT3, STAT3, LC3,

SQSTM1)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Protocol:

Lyse the treated cells and quantify the protein concentration.

Separate the protein lysates by SDS-PAGE.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.
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Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at

room temperature.

Wash the membrane again and detect the protein bands using a chemiluminescent substrate

and an imaging system.

Experimental Workflow Visualization
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Figure 3: A general workflow for in vitro evaluation of Betulinaldehyde.

This technical guide provides a comprehensive starting point for researchers interested in the

therapeutic potential of 30-Oxolupeol (Betulinaldehyde). The provided data, pathways, and
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protocols are intended to facilitate the design and execution of further studies into this

promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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